SNS062-analog

• CAS No.: 1270014-40-8
• Product Name: SNS062-analog
• Molecular Formula: C19H21ClN6O
• Molecular Weight: 384.868
• IUPAC Name: 2-(3-chloroanilino)-N-[1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-3-yl]acetamide
• Standard InChI: InChI=1S/C19H21ClN6O/c20-13-3-1-4-14(9-13)22-10-17(27)25-15-5-2-8-26(11-15)19-16-6-7-21-18(16)23-12-24-19/h1,3-4,6-7,9,12,15,22H,2,5,8,10-11H2,(H,25,27)(H,21,23,24)
• Standard InChIKey: SPSNKQVUYDXOGY-UHFFFAOYSA-N
• SMILES: C1CC(CN(C1)C2=NC=NC3=C2C=CN3)NC(=O)CNC4=CC(=CC=C4)Cl
• Appearance: Solid powder
• Description: SNS062-analog is a non-covalently binding inhibitor of Bruton's tyrosine kinase (BTK). SNS062-analog was mistakenly listed and sold as SNS-062 by some reagent suppliers. SNS062-analog was reported in patent WO 2011029043 (Sunesis Pharmaceuticals). SNS062-analog showed IC50 of <100 nM, against Bruton's tyrosine kinase (Btk kinase)​. NOTE: SNS-062 (also known as Vecabrutinib, CAT#561137) is a clinical stage drug candidate.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SNS062-analog; SNS 062-analog; SNS 062-analog.
• PubChem Compound: 50924632
• Last Modified: Nov 11 2021